Cas no 392298-81-6 (N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 392298-81-6
• MF: C₂₂H₁₇FN₄O₂S₂
• MW: 452.524385213852
• CID: 6584029
• PubChem ID: 5082504
• Update Time: 2025-06-21

N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• 1-Naphthaleneacetamide, N-[5-[[2-[(2-fluorophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• F0417-0982
• N-(2-fluorophenyl)-2-({5-[2-(naphthalen-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• Oprea1_654616
• AKOS024577098
• 392298-81-6
• N-(2-fluorophenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• Inchi： 1S/C22H17FN4O2S2/c23-17-10-3-4-11-18(17)24-20(29)13-30-22-27-26-21(31-22)25-19(28)12-15-8-5-7-14-6-1-2-9-16(14)15/h1-11H,12-13H2,(H,24,29)(H,25,26,28)
• InChI Key： RGQDALOFBYRGDO-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(NC3=CC=CC=C3F)=O)S2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 452.07769631g/mol
• Monoisotopic Mass: 452.07769631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 8.09±0.50(Predicted)

Additional information on N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

N-(2-Fluorophenyl)-2-({5-2-(Naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 392298-81-6) is a highly specialized chemical entity with significant potential in the field of biomedical research and pharmaceutical development. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse pharmacological properties and applications.

Thiadiazoles are a group of five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms in the ring structure. The presence of the naphthalen-1-yl substituent introduces additional complexity and functionality, making this compound particularly interesting for researchers exploring heterocyclic chemistry and drug design. The fluorophenyl group further enhances the molecule's uniqueness by incorporating a highly electronegative atom, which can influence both its physical properties and biological activity.

Recent studies have highlighted the importance of thiadiazole derivatives in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The sulfanyl group attached to the thiadiazole ring adds another layer of reactivity, potentially enabling the formation of covalent bonds with target molecules, a property that is highly desirable in drug delivery systems.

The synthesis of this compound involves a multi-step process, beginning with the preparation of the naphthalen-1-yl acetamide intermediate. This intermediate undergoes cyclization to form the thiadiazole ring, followed by sulfanyl group introduction at the 2-position. The final step involves coupling with the 2-fluorophenyl group, resulting in the desired product. Such a synthesis pathway underscores the importance of stereochemistry and regioselectivity in organic synthesis.

From a pharmacological perspective, this compound exhibits promising activity against several disease models. Its antimicrobial properties have been explored in vitro, showing efficacy against both bacteria and fungi. Additionally, preliminary studies suggest that it may possess anti-inflammatory effects, potentially making it a candidate for the treatment of inflammatory diseases.

In the realm of oncology, this compound has shown selective cytotoxicity toward cancer cell lines, highlighting its potential as an anticancer agent. The precise mechanism of action remains under investigation, but it is hypothesized that the compound interacts with key enzymes or signaling pathways involved in tumor growth and metastasis.

Moreover, the fluorophenyl group in this molecule contributes to its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug candidates, as they directly impact pharmacokinetics and bioavailability.

Recent advancements in crystallography and X-ray diffraction techniques have allowed researchers to gain insights into the molecular structure of this compound. These studies have revealed critical details about the spatial arrangement of substituents, which are essential for predicting and understanding its biological activity.

In conclusion, N-(2-fluorophenyl)-2-({5-2-(naphthalen-1-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 392298-81-6) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical sciences. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for further research and potential therapeutic applications.